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Compound of Interest

Compound Name: Copperoxalate

Cat. No.: B15599428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of copper(II) oxalate. It includes detailed experimental protocols for its synthesis and

characterization, quantitative data presented for comparative analysis, and visualizations of key

processes and potential applications relevant to research and development.

Physicochemical and Structural Properties
Copper(II) oxalate is an inorganic compound with the chemical formula CuC₂O₄.[1] It is most

commonly found in its hydrated form, CuC₂O₄·xH₂O, where x can range from 0 to 0.44.[1] The

naturally occurring mineral form, Moolooite, is a hydrated variant.[1] The anhydrous compound

appears as a blue solid, while the hydrated form is often described as a bluish-white or light

blue powder.[1][2] As a coordination polymer, it is practically insoluble in water and most

common solvents.[1]

General Properties
A summary of the general physicochemical properties of anhydrous copper(II) oxalate is

presented in Table 1.

Table 1: General Physicochemical Properties of Copper(II) Oxalate
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Property Value

Chemical Formula CuC₂O₄[1]

Molar Mass 151.56 g/mol [1]

Appearance Blue solid[1]

Density 6.57 g/cm³[1]

Solubility in Water Insoluble[1]

Crystal Structure
The anhydrous form of copper(II) oxalate has been characterized by X-ray crystallography and

possesses a monoclinic crystal structure.[1] The crystal structure consists of chains of copper

ions connected by oxalate molecules. The specific crystallographic parameters are detailed in

Table 2.

Table 2: Crystallographic Data for Anhydrous Copper(II) Oxalate

Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

a 5.9598(1) Å

b 5.6089(1) Å

c 5.1138(1) Å

β 115.320(1)°

(Source: Dalton Transactions)

Solubility and Thermodynamic Properties
Copper(II) oxalate is sparingly soluble in water, a characteristic attributed to its polymeric

structure.[1] Its solubility increases in acidic solutions, as the oxalate ion is protonated, shifting
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the dissolution equilibrium.[3] Key thermodynamic data, crucial for understanding its stability

and reactivity, are summarized in Table 3.

Table 3: Solubility and Thermodynamic Data for Copper(II) Oxalate

Parameter Value Conditions

Solubility Product (Ksp) 4.43 × 10⁻¹⁰[1] 25 °C

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
-751.3 kJ/mol[1] 298.15 K

Standard Gibbs Free Energy

of Formation (ΔfG°)

Not explicitly found in

searches. Can be calculated

from ΔfH° and S°.[4][5][6][7]

298.15 K

Thermal Decomposition
The thermal decomposition of copper(II) oxalate is highly dependent on the surrounding

atmosphere.[4] Hydrated forms typically lose water upon heating to around 130-200 °C to form

the anhydrous compound.[1][2] Further heating leads to the decomposition of the oxalate

moiety. In an inert atmosphere (like nitrogen or argon) or under vacuum, the decomposition

product is metallic copper.[4] In the presence of air or oxygen, the final product is copper(II)

oxide (CuO).[4]

Table 4: Thermal Decomposition Data for Copper(II) Oxalate

Atmosphere
Decomposition
Product(s)

Enthalpy Change
(ΔH)

Temperature Range

Inert (Nitrogen) Cu, CO₂ -9 ± 2 kJ/mol Begins ~270 °C[4]

Air/Oxygen CuO, CO₂ -134 ± 5 kJ/mol Begins ~250 °C[4]

Applications in Life Sciences and Drug
Development
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While copper(II) oxalate itself is not a therapeutic agent, copper complexes, including those

with oxalate ligands, have garnered significant interest for their biological activities.[3][8]

Copper compounds are known to exhibit a wide range of bio-actions, including antimicrobial,

anti-inflammatory, and anti-proliferative effects.

The antimicrobial potential of copper complexes is a promising area of research.[3] The

mechanism of action is believed to involve the generation of reactive oxygen species (ROS)

due to the redox cycling of copper ions, which can lead to damage of cellular components like

membranes, proteins, and DNA.[3][9] Studies have shown that copper(II) complexes with

ligands such as oxalate and azo anils exhibit significant antimicrobial activity against various

pathogens.[8] The chelation of the copper ion by ligands can enhance its biological activity by

increasing its lipophilicity, which facilitates its passage through the lipid membranes of microbial

cells.[8] This makes copper oxalate and its derivatives interesting candidates for the

development of new antimicrobial agents, particularly in the context of rising antibiotic

resistance.[3]

Visualizations of Key Processes
The following diagrams illustrate the synthesis, characterization, and decomposition of

copper(II) oxalate, as well as a conceptual representation of the antimicrobial action of copper

complexes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.cabidigitallibrary.org/doi/pdf/10.5555/20143095631
http://www.iosrjournals.org/iosr-jap/papers/Vol10-issue5/Version-1/C1005011625.pdf
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20143095631
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20143095631
https://pmc.ncbi.nlm.nih.gov/articles/PMC9033467/
http://www.iosrjournals.org/iosr-jap/papers/Vol10-issue5/Version-1/C1005011625.pdf
http://www.iosrjournals.org/iosr-jap/papers/Vol10-issue5/Version-1/C1005011625.pdf
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20143095631
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


reagent

process

product

wash

Copper(II) Salt Solution
(e.g., CuSO₄)

Precipitation Reaction
(Stirring at 60°C)

Oxalic Acid Solution
(H₂C₂O₄)

Vacuum Filtration

Blue Precipitate
Forms Wash with

Cold Water
Wash with

Ethanol Air Dry Copper(II) Oxalate
Hydrate Crystals

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inert Atmosphere

Oxidizing Atmosphere

compound condition product intermediate gas CuC₂O₄·xH₂O

~130-200°C

Anhydrous CuC₂O₄

Inert Atmosphere
(e.g., N₂) Air / Oxygen

xH₂O(g)

> 270°C

Metallic Copper (Cu) 2CO₂(g)

> 250°C

Copper(II) Oxide (CuO) 2CO₂(g)
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sample analysis data property Copper(II) Oxalate Sample

Thermogravimetric Analysis (TGA) Powder X-ray Diffraction (PXRD) Potentiometric Titration

Mass Loss vs. Temperature Curve

Thermal Stability & Composition

Diffraction Pattern (2θ vs. Intensity)

Crystal Structure & Phase Purity

EMF vs. Titrant Volume Curve

Solubility Product (Ksp)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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